Cas no 2229688-12-2 (4-4-chloro-2-(trifluoromethyl)phenylbut-3-en-2-amine)

• Product Name: 4-4-chloro-2-(trifluoromethyl)phenylbut-3-en-2-amine
• CAS No: 2229688-12-2
• MF: C₁₁H₁₁ClF₃N
• MW: 249.659952402115
• CID: 6455411
• PubChem ID: 165785394
• Update Time: 2025-05-19

4-4-chloro-2-(trifluoromethyl)phenylbut-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-4-chloro-2-(trifluoromethyl)phenylbut-3-en-2-amine
• 2229688-12-2
• 4-[4-chloro-2-(trifluoromethyl)phenyl]but-3-en-2-amine
• EN300-1942614

• Inchi： 1S/C11H11ClF3N/c1-7(16)2-3-8-4-5-9(12)6-10(8)11(13,14)15/h2-7H,16H2,1H3/b3-2+
• InChI Key： TUXSOLPKWXYUFN-NSCUHMNNSA-N
• SMILES： ClC1C=CC(/C=C/C(C)N)=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 249.0532115g/mol
• Monoisotopic Mass: 249.0532115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 4-4-chloro-2-(trifluoromethyl)phenylbut-3-en-2-amine

4-4-Chloro-2-(Trifluoromethyl)Phenylbut-3-en-2-Amine: A Comprehensive Overview

The compound 4-4-chloro-2-(trifluoromethyl)phenylbut-3-en-2-amine (CAS No. 2229688-12-2) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which combines a chlorinated aromatic ring with a trifluoromethyl group and an aminoalkene moiety. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for research and industrial applications.

Chemical Structure and Properties

The molecular structure of 4-4-chloro-2-(trifluoromethyl)phenylbut-3-en-2-amine consists of a benzene ring substituted with a chlorine atom at the para position and a trifluoromethyl group at the ortho position. The aminoalkene group is attached to the benzene ring via a single bond, forming a conjugated system that enhances the molecule's stability and reactivity. The presence of the trifluoromethyl group introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and its interactions with other compounds.

Synthesis and Characterization

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitution, electrophilic aromatic substitution, and alkylation or alkenylation processes. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yields.

Applications in Pharmaceuticals

One of the most promising applications of 4-4-chloro-2-(trifluoromethyl)phenylbut-3-en-2-amine lies in the pharmaceutical industry. The compound has shown potential as a lead molecule in drug discovery programs targeting various therapeutic areas, such as cancer, inflammation, and neurodegenerative diseases. Its unique structure allows for modulation of pharmacokinetic properties, including bioavailability and metabolic stability, which are critical for drug development.

Recent studies have demonstrated that this compound exhibits selective binding to certain protein targets, making it a valuable tool for exploring novel therapeutic mechanisms. For instance, researchers have investigated its role as an inhibitor of kinase enzymes, which are implicated in numerous pathological conditions.

Applications in Agrochemicals

Beyond pharmaceuticals, 4-4-chloro-2-(trifluoromethyl)phenylbut-3-en-2-amine has also found applications in agrochemicals. Its ability to interact with plant enzymes and receptors makes it a candidate for developing new pesticides or herbicides with improved efficacy and reduced environmental impact. Recent research has focused on its potential as a growth regulator for crops, where it can influence plant metabolism and stress responses.

Moreover, the compound's stability under various environmental conditions makes it suitable for use in formulations that require long-term effectiveness. Its compatibility with other agrochemical ingredients further enhances its utility in agricultural practices.

Applications in Materials Science

In the field of materials science, 4-chloro-N-(trifluoromethyl)phenylbutenamine has been explored as a building block for advanced materials such as polymers, coatings, and sensors. Its functional groups allow for easy incorporation into polymer networks, where they can impart specific mechanical or electronic properties.

Recent studies have highlighted its potential as a precursor for conducting polymers used in flexible electronics and energy storage devices. The aminoalkene group facilitates polymerization reactions while maintaining the aromatic stability provided by the chlorinated benzene ring.

Environmental Considerations

As with any chemical compound intended for large-scale use, understanding the environmental impact of 4-chloro-N-(trifluoromethyl)phenylbutenamine is crucial. Researchers have conducted life cycle assessments to evaluate its ecological footprint across different stages of production and application.

Preliminary findings suggest that while the compound itself is not inherently hazardous under normal use conditions, its manufacturing process requires optimization to minimize waste generation and energy consumption. Efforts are underway to develop more sustainable production methods that align with green chemistry principles.

Conclusion

In summary, 4-chloro-N-(trifluoromethyl)phenylbutenamine (CAS No. 2229688-12) is a versatile compound with diverse applications across multiple industries. Its unique chemical structure provides a foundation for innovative research and development activities aimed at addressing pressing challenges in healthcare, agriculture, and materials science.

The ongoing advancements in synthetic methodologies and application studies underscore the importance of this compound as a valuable tool for scientists and engineers alike. As research continues to uncover new potentials for this molecule, it is poised to play an increasingly significant role in shaping future technologies and therapies.